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Compound of Interest

Compound Name: 3,4,4'-Trichloro-1,1'-biphenyl-d4

Cat. No.: B15554236 Get Quote

An In-depth Technical Guide on the Molecular Weight of 3,4,4'-trichloro-1,1'-biphenyl-d4

This guide provides a detailed breakdown of the molecular weight determination for the

deuterated polychlorinated biphenyl, 3,4,4'-trichloro-1,1'-biphenyl-d4. The information is

intended for researchers, scientists, and professionals in drug development who require

precise molecular data for this compound.

Chemical Structure and Formula
3,4,4'-trichloro-1,1'-biphenyl-d4 is a derivative of the biphenyl molecule, which consists of two

benzene rings linked by a single carbon-carbon bond. In this specific isomer, three hydrogen

atoms on the biphenyl backbone have been substituted with chlorine atoms at the 3, 4, and 4'

positions. Furthermore, four hydrogen atoms have been replaced by deuterium atoms, a stable

isotope of hydrogen. The chemical formula for the non-deuterated form, 3,4,4'-trichloro-1,1'-

biphenyl, is C12H7Cl3.[1][2][3] For the deuterated compound, the chemical formula is

C12H3D4Cl3.

Molecular Weight Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for 3,4,4'-trichloro-1,1'-biphenyl-d4 is based on the atomic weights of carbon,

hydrogen, deuterium, and chlorine. The atomic weight of deuterium is approximately 2.014

amu.[4][5][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15554236?utm_src=pdf-interest
https://www.benchchem.com/product/b15554236?utm_src=pdf-body
https://www.benchchem.com/product/b15554236?utm_src=pdf-body
https://www.benchchem.com/product/b15554236?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C38444905&Mask=2000
https://webbook.nist.gov/cgi/cbook.cgi?ID=C38444905&Units=CAL&Type=ALKANE-RI-NON-POLAR-CUSTOM
https://webbook.nist.gov/cgi/cbook.cgi?ID=38444-90-5
https://www.benchchem.com/product/b15554236?utm_src=pdf-body
https://en.wikipedia.org/wiki/Deuterium
https://www.britannica.com/science/deuterium
https://byjus.com/physics/deuterium/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The calculated molecular weight for 3,4,4'-trichloro-1,1'-biphenyl-d4 is 261.571 g/mol . This

value is consistent with the molecular weight of similar deuterated trichlorobiphenyl

compounds, which is listed as 261.57 g/mol .[7][8]

Data Presentation: Molecular Weight Breakdown
The following table summarizes the quantitative data used to determine the molecular weight of

3,4,4'-trichloro-1,1'-biphenyl-d4.

Constituent
Element

Chemical
Symbol

Atomic Weight
(amu)

Number of
Atoms

Total
Contribution
to Molecular
Weight ( g/mol
)

Carbon C 12.011 12 144.132

Hydrogen H 1.008 3 3.024

Deuterium D 2.014[4][5][6] 4 8.056

Chlorine Cl 35.453 3 106.359

Total 261.571

Experimental Protocols
This document provides a theoretical calculation of the molecular weight of 3,4,4'-trichloro-
1,1'-biphenyl-d4 based on established atomic weights. As this is a computational

determination, experimental protocols for its measurement (such as mass spectrometry) are

not detailed here.

Visualization of Molecular Weight Calculation
The following diagram illustrates the logical workflow for calculating the molecular weight of the

target compound from its constituent parts.
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Logical Workflow for Molecular Weight Calculation of 3,4,4'-trichloro-1,1'-biphenyl-d4

Constituent Elements

Atomic Weights (amu)

Calculation of Total Contribution

Summation

Carbon (C)
12 atoms

12.011

Hydrogen (H)
3 atoms

1.008

Deuterium (D)
4 atoms

2.014

Chlorine (Cl)
3 atoms

35.453

12 * 12.011
= 144.132

3 * 1.008
= 3.024

4 * 2.014
= 8.056

3 * 35.453
= 106.359

Total Molecular Weight
(g/mol)

261.571

Click to download full resolution via product page

Caption: Molecular weight calculation workflow.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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